Cas no 127869-51-6 (C-Type Natriuretic Peptide (CNP) (1-22), human)

C-Type Natriuretic Peptide (CNP) (1-22), human, is a biologically active 22-amino acid peptide derived from the N-terminal region of human CNP. It plays a critical role in cardiovascular and skeletal regulation by binding to the natriuretic peptide receptor B (NPR-B), activating cGMP-dependent signaling pathways. This peptide is widely used in research to study vascular tone, bone growth, and endothelial function due to its selective receptor affinity and well-characterized physiological effects. The synthetic version ensures high purity (>95%) and consistency, making it suitable for in vitro and in vivo applications. Its stability and specificity make it a valuable tool for investigating CNP-mediated pathways in developmental and disease models.

C-Type Natriuretic Peptide (CNP) (1-22), human structure

127869-51-6 structure

Product Name:C-Type Natriuretic Peptide (CNP) (1-22), human

CAS No:127869-51-6

MF:C₉₃H₁₅₇N₂₇O₂₈S₃

MW:2197.60079741478

CID:158424

PubChem ID:16179407

Update Time:2025-05-28

C-Type Natriuretic Peptide (CNP) (1-22), human Chemical and Physical Properties

Names and Identifiers

- C-Type natriureticpeptide-22 (swine) (9CI)
- Cortistatin (Rat)
- C-type Natriuretic Peptide (Human)(Source:Porcine, Rat)
- C-type natriuretic peptide (1-22) (human, rat, swine)
- C-Type Natriuretic Peptide (32-53) (human, porcine, rat)
- C-Type Natriuretic Peptide (32-53) (human, porcine, rat) ,CNP-22 (human, porcine, rat)
- Natriuretic peptide, C-type
- CNP
- C-Type natriuretic peptide
- Dihydrexidine hydrochloride
- GLY-LEU-SER-LYS-GLY-CYS-PHE-GLY-LEU-LYS-LEU-ASP-ARG-ILE-GLY-SER-MET-SER-GLY-LEU-GLY-CYS: GLSKGCFGLKLDRIGSMSGLGCDISULFIDE BRIDGE CYS6-CYS22
- GLY-LEU-SER-LYS-GLY-CYS-PHE-GLY-LEU-LYS-LEU-ASP-ARG-ILE-GLY-SER-MET-SER-GLY-LEU-GLY-CYS(DISULFIDE BRIDGE:CYS6-CYS22)
- C-Type natriuretic factor-22 (pig)
- Human C-type natriuretic peptide(1-22)
- Human CNP-22
- Porcine C-type natriuretic peptide(1-22)
- Rat C-type natriuretic peptide(1-22)
- CNP2
- CNP-22, HUMAN
- CNP(1-22)【human】
- CNP(1-22)【porcine】
- Atriopeptin C (pig)
- HuMan CNP-22 Peptide
- GLSKGCFGLKLDRIGSMSGLGC
- natriureticpeptide,c-type
- C-Type Natriuretic Peptide (CNP) (1-22), human
- 3VCD78874L
- CNP-53
- 127869-51-6
- UNII-3VCD78874L
- C-Type Natriuretic Peptide (CNP) (1-22), humanC-Type Natriuretic Peptide (CNP) (1-22), human
- Natriuretic peptide,C-type
- Natriuretic Peptide, C-Type, Human and Porcine - CAS 127869-51-6
- US10087144, Compound CNP
- BDBM287915
- CNP-22
- Natriuretic Peptide, C-Type, >=95% (HPLC)
- AKOS024457659
- DTXSID60155686
- CNP (1-22), human
- Natriuretic Peptide, C Type
- Natriuretic Peptide-22, C-Type
- DTXCID9078177
- C Type Natriuretic Peptide
- C-TYPE NATRIURETIC PEPTIDE-22
- Peptide, C-Type Natriuretic
- DA-72416
- Peptide-22, C-Type Natriuretic
- C Type Natriuretic Peptide 22
- C-Type Natriuretic Peptide (32-53) (human, porcine, rat) acetate salt
- Inchi： 1S/C93H157N27O28S3/c1-12-52(10)76-91(146)104-42-72(127)108-65(44-122)88(143)114-57(26-30-149-11)82(137)118-64(43-121)80(135)103-39-70(125)106-58(31-48(2)3)78(133)101-41-74(129)110-68(92(147)148)47-151-150-46-67(109-73(128)40-100-77(132)54(23-16-18-27-94)111-89(144)66(45-123)119-85(140)59(32-49(4)5)105-69(124)37-96)90(145)116-62(35-53-21-14-13-15-22-53)79(134)102-38-71(126)107-60(33-50(6)7)84(139)112-55(24-17-19-28-95)81(136)115-61(34-51(8)9)86(141)117-63(36-75(130)131)87(142)113-56(83(138)120-76)25-20-29-99-93(97)98/h13-15,21-22,48-52,54-68,76,121-123H,12,16-20,23-47,94-96H2,1-11H3,(H,100,132)(H,101,133)(H,102,134)(H,103,135)(H,104,146)(H,105,124)(H,106,125)(H,107,126)(H,108,127)(H,109,128)(H,110,129)(H,111,144)(H,112,139)(H,113,142)(H,114,143)(H,115,136)(H,116,145)(H,117,141)(H,118,137)(H,119,140)(H,120,138)(H,130,131)(H,147,148)(H4,97,98,99)/t52-,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,76-/m0/s1
- InChI Key： UHSBKBYWHCBDCJ-DYGWFTAGSA-N
- SMILES： S1C[C@@H](C(N[C@@H](CC2C=CC=CC=2)C(NCC(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC(=O)O)C(N[C@H](C(N[C@H](C(NCC(N[C@@H](CO)C(N[C@H](C(N[C@@H](CO)C(NCC(N[C@H](C(NCC(N[C@H](C(=O)O)CS1)=O)=O)CC(C)C)=O)=O)=O)CCSC)=O)=O)=O)[C@@H](C)CC)=O)CCCNC(=N)N)=O)=O)CC(C)C)=O)CCCCN)=O)CC(C)C)=O)=O)=O)NC(CNC([C@H](CCCCN)NC([C@H](CO)NC([C@H](CC(C)C)NC(CN)=O)=O)=O)=O)=O

Computed Properties

Exact Mass: 2196.09000
Monoisotopic Mass: 2196.0853510g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 32
Hydrogen Bond Acceptor Count: 35
Heavy Atom Count: 151
Rotatable Bond Count: 44
Complexity: 4490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 17
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1001
XLogP3: -8.7
Topological Polar Surface Area: 962Å²

Experimental Properties

Color/Form: Not determined
Density: 1.46±0.1 g/cm3 (20 ºC 760 Torr),
PSA: 962.25000
LogP: 0.46880
Solubility: Not determined

C-Type Natriuretic Peptide (CNP) (1-22), human Security Information

WGK Germany：3
Storage Condition：Powder -80°C 2 years -20°C 1 year In solvent -80°C 6 months -20°C 1 month

C-Type Natriuretic Peptide (CNP) (1-22), human Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-P1237-500μg	C-Type Natriuretic Peptide (CNP) (1-22), human	127869-51-6	99.41%	500μg	￥1400	2025-04-16
MedChemExpress	HY-P1237-1mg	C-Type Natriuretic Peptide (CNP) (1-22), human	127869-51-6	99.41%	1mg	￥2200	2025-04-16
MedChemExpress	HY-P1237-5mg	C-Type Natriuretic Peptide (CNP) (1-22), human	127869-51-6	99.41%	5mg	￥8800	2024-05-25
AAPPTec	P001420-0.5mg	C-Type Natriuretic Peptide (1-22)	127869-51-6		0.5mg	$215.00	2024-07-20
AAPPTec	P001420-1mg	C-Type Natriuretic Peptide (1-22)	127869-51-6		1mg	$365.00	2024-07-20
AAPPTec	P001420-2.5mg	C-Type Natriuretic Peptide (1-22)	127869-51-6		2.5mg	$645.00	2024-07-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TP1187-1 mg	CNP (1-22), human	127869-51-6	98.00%	1mg	￥2010.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TP1187-5 mg	CNP (1-22), human	127869-51-6	98.00%	5mg	￥7950.00	2022-02-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci8310-500ug	C-type natriuretic peptide (1-22) (human, rat, swine)	127869-51-6	98%	500ug	￥1681.00	2023-09-09
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N814996-1mg	Natriuretic peptide, C-Type	127869-51-6	≥95% (HPLC)	1mg	￥1,900.00	2022-09-28